1-azido-2-chloro-3-(trifluoromethyl)benzene
Overview
Description
1-azido-2-chloro-3-(trifluoromethyl)benzene, or 1-azido-2-chloro-3-TFMB, is a chemical compound that has been studied for its potential applications in the field of scientific research. It is a member of the aryl halide family and is composed of a benzene ring with a chlorine atom and a trifluoromethyl group on the third carbon and an azido group on the first carbon. 1-azido-2-chloro-3-TFMB has been used in a variety of chemical reactions and has several potential applications in the field of scientific research.
Scientific Research Applications
1-azido-2-chloro-3-TFMB has been studied for its potential applications in the field of scientific research. It has been used as a starting material for the synthesis of other compounds, such as triazoles, that have potential applications in drug discovery and medicinal chemistry. Additionally, 1-azido-2-chloro-3-TFMB has been used in the synthesis of polymers and fluorescent dyes.
Mechanism of Action
1-azido-2-chloro-3-TFMB is a reactive compound and is often used as an intermediate in a variety of chemical reactions. In the first step of its synthesis, it reacts with sodium azide to form an azide group on the first carbon of the benzene ring. In the second step of its synthesis, a base such as sodium hydroxide is used to deprotonate the azide group, resulting in the formation of the desired product.
Biochemical and Physiological Effects
1-azido-2-chloro-3-TFMB has not been studied for its effects on human physiology or biochemistry. As such, its effects on the human body are unknown.
Advantages and Limitations for Lab Experiments
1-azido-2-chloro-3-TFMB has several advantages for use in laboratory experiments. It is a relatively inexpensive starting material and can be synthesized in a two-step procedure. Additionally, it is a reactive compound and can be used as an intermediate in a variety of chemical reactions. However, it is important to note that 1-azido-2-chloro-3-TFMB is a toxic compound and should be handled with caution.
Future Directions
1-azido-2-chloro-3-TFMB has potential applications in the field of drug discovery and medicinal chemistry. It could be used as a starting material for the synthesis of other compounds, such as triazoles, which could be used to develop new drugs. Additionally, it could be used to synthesize polymers and fluorescent dyes. Further research could also explore the potential applications of 1-azido-2-chloro-3-TFMB in other fields, such as materials science and nanotechnology.
Synthesis Methods
1-azido-2-chloro-3-TFMB is typically synthesized through a two-step procedure. The first step involves the reaction of 2-chloro-3-trifluoromethylbenzene with sodium azide in a solvent such as dimethylformamide (DMF). This reaction produces 1-azido-2-chloro-3-TFMB. The second step involves the reaction of the 1-azido-2-chloro-3-TFMB with a base such as sodium hydroxide to produce the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-2-chloro-3-(trifluoromethyl)benzene involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2-chloro-3-(trifluoromethyl)nitrobenzene", "Sodium azide", "Iron powder", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Reduction of 2-chloro-3-(trifluoromethyl)nitrobenzene with iron powder and hydrochloric acid to yield 2-chloro-3-(trifluoromethyl)aniline", "Diazotization of 2-chloro-3-(trifluoromethyl)aniline with sodium nitrite and hydrochloric acid to yield 2-chloro-3-(trifluoromethyl)phenyldiazonium chloride", "Reaction of 2-chloro-3-(trifluoromethyl)phenyldiazonium chloride with sodium azide in ethanol to yield 1-azido-2-chloro-3-(trifluoromethyl)benzene", "Neutralization of the reaction mixture with sodium hydroxide" ] } | |
CAS RN |
2732246-52-3 |
Molecular Formula |
C7H3ClF3N3 |
Molecular Weight |
221.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
